ethyl 4-bromo-5-chlorothiophene-3-carboxylate
Overview
Description
Ethyl 4-bromo-5-chlorothiophene-3-carboxylate (EBCTC) is an organic compound that is used in a variety of scientific research applications. It is a brominated and chlorinated thiophene derivative that is produced through a simple and efficient synthesis procedure. EBCTC has been studied extensively in recent years, with research focusing on its mechanism of action, biochemical and physiological effects, and potential applications in laboratory experiments.
Scientific Research Applications
Ethyl 4-bromo-5-chlorothiophene-3-carboxylate has been studied extensively in recent years for its potential applications in scientific research. It has been used as a model compound for studying the effects of bromination and chlorination on the properties of thiophene derivatives. It has also been used to investigate the electrochemical properties of thiophene derivatives and to study their interactions with proteins and other biomolecules.
Mechanism of Action
Ethyl 4-bromo-5-chlorothiophene-3-carboxylate has been studied extensively in recent years to investigate its mechanism of action. Studies have shown that the bromination and chlorination of the thiophene ring increase the electron-withdrawing properties of the molecule, which alters its reactivity and affects its interactions with other molecules. Studies have also shown that the bromination and chlorination of the thiophene ring increases the hydrophobicity of the molecule, which affects its solubility and its ability to interact with other molecules.
Biochemical and Physiological Effects
ethyl 4-bromo-5-chlorothiophene-3-carboxylate has been studied extensively in recent years to investigate its biochemical and physiological effects. Studies have shown that ethyl 4-bromo-5-chlorothiophene-3-carboxylate has a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer activities. It has also been shown to have potential applications in the treatment of neurological disorders such as Alzheimer’s disease.
Advantages and Limitations for Lab Experiments
Ethyl 4-bromo-5-chlorothiophene-3-carboxylate has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it has a wide range of biological activities. It is also relatively inexpensive and has a good shelf life. However, it has several limitations as well. It is not very soluble in water, and it has a low solubility in organic solvents. It is also not very stable in the presence of light and oxygen.
Future Directions
Ethyl 4-bromo-5-chlorothiophene-3-carboxylate has a wide range of potential applications in scientific research, and there are a number of future directions that could be explored. These include further investigation of its mechanism of action, biochemical and physiological effects, and potential applications in the treatment of various diseases. Additionally, further research could be done to investigate its potential applications in the development of new materials and drugs. Finally, further research could be done to investigate its potential applications in the development of new catalysts and sensors.
Synthesis Methods
Ethyl 4-bromo-5-chlorothiophene-3-carboxylate is synthesized through a simple and efficient procedure that involves the reaction of ethyl bromoacetate with 5-chlorothiophene-3-carboxylic acid in the presence of a base such as potassium carbonate. The reaction is carried out in an aqueous medium at a temperature of 70-80°C for 2-3 hours. The reaction yields ethyl 4-bromo-5-chlorothiophene-3-carboxylate in a high yield of 80-90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 4-bromo-5-chlorothiophene-3-carboxylate involves the bromination and chlorination of thiophene-3-carboxylic acid followed by esterification with ethyl alcohol.", "Starting Materials": [ "Thiophene-3-carboxylic acid", "Bromine", "Chlorine", "Ethyl alcohol", "Sulfuric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Bromination of Thiophene-3-carboxylic acid", "Thiophene-3-carboxylic acid is dissolved in glacial acetic acid and cooled to 0°C. Bromine is added dropwise to the solution with constant stirring until a yellow color persists. The reaction mixture is then warmed to room temperature and stirred for an additional 2 hours. The resulting product is filtered and washed with water to obtain 4-bromo-thiophene-3-carboxylic acid.", "Step 2: Chlorination of 4-bromo-thiophene-3-carboxylic acid", "4-bromo-thiophene-3-carboxylic acid is dissolved in glacial acetic acid and cooled to 0°C. Chlorine gas is bubbled through the solution until a yellow color persists. The reaction mixture is then warmed to room temperature and stirred for an additional 2 hours. The resulting product is filtered and washed with water to obtain 4-bromo-5-chloro-thiophene-3-carboxylic acid.", "Step 3: Esterification with Ethyl Alcohol", "4-bromo-5-chloro-thiophene-3-carboxylic acid is dissolved in a mixture of ethyl alcohol and sulfuric acid. The reaction mixture is heated under reflux for 4 hours. After cooling, the mixture is poured into a mixture of sodium hydroxide and water. The resulting product is extracted with ethyl acetate and dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure to obtain ethyl 4-bromo-5-chloro-thiophene-3-carboxylate." ] } | |
CAS RN |
2297850-30-5 |
Product Name |
ethyl 4-bromo-5-chlorothiophene-3-carboxylate |
Molecular Formula |
C7H6BrClO2S |
Molecular Weight |
269.5 |
Purity |
95 |
Origin of Product |
United States |
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